Cas no 545-48-2 (3b-Erythrodiol)

• Product Name: 3b-Erythrodiol
• CAS No: 545-48-2
• MF: C₃₀H₅₀O₂
• MW: 442.7168
• MDL: MFCD00017294
• CID: 38236
• PubChem ID: 329748749
• Update Time: 2025-11-07

3b-Erythrodiol Chemical and Physical Properties

Names and Identifiers

• Erythrodiol
• Olean-12-ene-3b,28-diol
• 12-OLEANENE-3,28-DIOL
• ERYTHODIOL
• HOMOOLESTRANOL
• olean-12-ene-3,28-diol
• Oleanolic alcohol
• Oprea1_748027
• PSZDOEIIIJFCFE-UHFFFAOYSA-N
• VA10833
• BAS 00852098
• Olean-12-ene-3beta,28-diol
• (3beta)-olean-12-ene-3,28-diol
• ConMedNP.2757
• 3beta-Erythrodiol
• 3beta,28-dihydroxy-ole-12-ene
• 3b-Erythrodiol

• MDL： MFCD00017294
• Inchi： 1S/C30H50O2/c1-25(2)14-16-30(19-31)17-15-28(6)20(21(30)18-25)8-9-23-27(5)12-11-24(32)26(3,4)22(27)10-13-29(23,28)7/h8,21-24,31-32H,9-19H2,1-7H3
• InChI Key： PSZDOEIIIJFCFE-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])C1(C([H])([H])[H])C3(C([H])([H])[H])C([H])([H])C([H])([H])C4(C([H])([H])O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C4([H])C3=C([H])C([H])([H])C12[H]

Computed Properties

• Exact Mass: 442.38100
• Monoisotopic Mass: 442.381081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 442.7
• XLogP3: 7.6
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Powder
• Density: 1.05
• Melting Point: 230-231 °C (lit.)
• Boiling Point: 520.5 °C at 760 mmHg
• Flash Point: 209.9 °C
• Refractive Index: 1.551
• Solubility: 0.0001877 mg/L @ 25 °C (est)
• PSA: 40.46000
• LogP: 7.14130
• FEMA: 2764
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

3b-Erythrodiol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S2; S45
• FLUKA BRAND F CODES：10-23
• Risk Phrases：R22
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids